Cas no 13330-42-2 (1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester)

1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester structure
13330-42-2 structure
Product Name:1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester
CAS No:13330-42-2
MF:C24H22O4
MW:374.429087162018
CID:1236829
PubChem ID:6421950
Update Time:2025-04-20

1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester
    • bis(2-phenylethyl) benzene-1,2-dicarboxylate
    • OKZWQVKHTJIFLP-UHFFFAOYSA-N
    • SCHEMBL290777
    • Phthalic acid, di(2-phenylethyl) ester
    • 13330-42-2
    • DTXSID20423636
    • Inchi: 1S/C24H22O4/c25-23(27-17-15-19-9-3-1-4-10-19)21-13-7-8-14-22(21)24(26)28-18-16-20-11-5-2-6-12-20/h1-14H,15-18H2
    • InChI Key: OKZWQVKHTJIFLP-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CC=C1C(=O)OCCC1C=CC=CC=1)=O)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 374.15180918g/mol
  • Monoisotopic Mass: 374.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 52.6Ų
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